Cas no 7720-78-7 (Ferrous sulfate)

Blue green monoclinic crystals or particles, odorless. Weathered in dry air, oxidized to brown basic iron sulfate on the surface in wet air. It becomes tetrahydrate at 56.6 ℃ and monohydrate at 65 ℃. Soluble in water, almost insoluble in ethanol. Its aqueous solution oxidizes slowly in air when cold, and faster when hot. The addition of alkali or dew can accelerate its oxidation. The relative density (D15) is 1.897 It is irritating. Anhydrous ferrous sulfate is a white powder, and the crystal containing crystal water is light green crystal. The crystal is commonly known as "alum", which is light green when dissolved in aqueous solution. Ferrous sulfate can be used for chromatographic analysis reagents \ drop analysis and determination of platinum, selenium, nitrite and nitrate. Ferrous sulfate can also be used as reducing agent \ manufacturing ferrite \ water purification \ polymerization catalyst \ photographic plate making, etc< Br>
Ferrous sulfate structure
Ferrous sulfate structure
Ferrous sulfate
7720-78-7
FeSO4
151.91
47707

Ferrous sulfate Properties

Names and Identifiers

    • Ferrous sulfate
    • COPPERAS
    • FERROIN SOLUTION
    • FERROUS SULPHATE
    • IRON(II) SULFATE
    • Conferon
    • Duretter
    • Duroferon
    • Exsiccated ferrous sulfate
    • Exsiccated ferrous sulphate
    • Feosol
    • Feospan
    • Fer-In-Sol
    • Fero Gradumet
    • Ferobuff
    • Ferolix
    • Ferralyn
    • Ferro-gradumet
    • ferrous sulphate monohydrate
    • Sulfuric acid, iron(2+) salt (1:1)
    • iron(2+) sulfate
    • +Expand
    • BAUYGSIQEAFULO-UHFFFAOYSA-L
    • 1S/Fe.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
    • [Fe+2].O=S([O-])(=O)[O-]

Computed Properties

  • 153.90200
  • 0
  • 4
  • 0
  • 6
  • 62.2
  • 0
  • 0
  • 0
  • 0
  • 0
  • 2
  • nothing
  • nothing
  • 0

Experimental Properties

  • 0.42550
  • 82.98000
  • Blue monoclinic crystals.
  • Soluble in water and glycerol, almost insoluble in ethanol.
  • 3.650

Ferrous sulfate Security Information

  • S45
  • S45
  • R25
  • R25

Ferrous sulfate Customs Data

  • 2833291000
  • China Customs Code:

    2833291000

Ferrous sulfate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00GFQF-25g
Iron(II) sulfate
7720-78-7
25g
$25.00 2024-04-21
A2B Chem LLC
AH66087-25g
Iron(II) sulfate
7720-78-7
25g
$15.00 2024-04-19
Aaron
AR00GFYR-25g
Iron(II) sulfate
7720-78-7 98%
25g
$5.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F66960-500g
Ferrous sulfate
7720-78-7
500g
¥287.0 2021-09-09

Ferrous sulfate Suppliers

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
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(CAS:7720-78-7)
CAI JING LI
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SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.
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HUANG JING LI
18025840623
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SHAN DONG MAN TANG HONG XIN CAI LIAO Co., Ltd.
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DONG JIE
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JI NAN SHI JI TONG DA HUA GONG Co., Ltd.
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HE JING LI
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Ferrous sulfate Related Literature

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